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Market Overview and Key Players

The global market for sodium bisulfite is significant and growing, driven by its use across various industries.

The table below summarizes the market outlook [1] [2].

Market Aspect Details

Projected 2025 Global
Market Size

$16,200 Million [2]

Projected 2033 Global
Market Size

$24,674 Million [2]

CAGR (2025-2033) 5.4% [2]

Leading Regions North America, Europe, and Asia-Pacific [1] [2]

Leading Market Players BASF SE, Solvay Chemicals, Inc., Hydrite Chemical Co., Hawkins, and
Esseco UK, among others [1]
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Primary Energy Application: Oxygen Scavenging in
Boilers

In the energy sector, sodium bisulfite is primarily established as an oxygen scavenger to control corrosion in

boiler systems for power plants and heating facilities [3].

Chemical Mechanism: It acts as a reducing agent, reacting with dissolved oxygen (O₂) in boiler
feedwater to form a harmless salt, sodium bisulfate (NaHSO₄) [3].

The Reaction: 2 NaHSO₃ + O₂ → 2 NaHSO₄ [3]
Purpose: This process prevents pitting corrosion, a highly localized and destructive form of

corrosion that can lead to costly equipment failure and unplanned downtime [3].

Comparative Analysis of Oxygen Scavengers

The following table compares sodium bisulfite with other common oxygen scavengers, highlighting why it is

often the preferred choice.

Oxygen Scavenger
Mechanism of
Action

Key Advantages
Key Disadvantages &
Risks

Sodium Bisulfite Chemical
reduction (as

above)

Cost-effective; safe
handling; industry

standard for low/medium-
pressure boilers [3].

Can increase total
dissolved solids [3].

Catalyzed Sodium
Bisulfite

Chemical
reduction

accelerated by
cobalt salts

Fast reaction even at low
temperatures; essential

for systems without a
deaerator [3].

Same as un-catalyzed
sulfite; requires careful

dosage control [3].

Hydrazine (N₂H₄) Chemical
reduction to form

nitrogen and
water

Highly effective; volatile,
protecting condensate

lines [3].

Highly toxic and a
suspected carcinogen;

significant health and
safety risks [3].
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Oxygen Scavenger
Mechanism of
Action

Key Advantages
Key Disadvantages &
Risks

Diethylhydroxylamine
(DEHA)

Chemical

reduction

Excellent scavenger;

volatile, protecting
condensate lines [3].

More expensive; can break

down into ammonia, which
is corrosive to copper

alloys [3].

Practical Implementation Guide

For researchers and engineers, here is a summary of the operational protocol for using sodium bisulfite.

Dosage Calculation: The theoretical dosage is approximately 8 ppm of sodium bisulfite to remove
1 ppm of dissolved oxygen. The total feed is calculated as: Oxygen Demand (ppm O₂ × 8) +
Target Residual [3].

Target Residual: Maintain a sulfite residual of 30-60 ppm in the boiler water as a safety buffer, as per
industry best practice [3].

Testing & Control: Daily testing with a sulfite drop test kit is essential. Unstable residuals can
indicate system leaks or metering pump issues [3].

Product Purity: Use a product with a Certificate of Analysis (CoA) to ensure consistency and avoid
contaminants [3].

The workflow below illustrates the core operational process for using sodium bisulfite in a boiler system.
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Gaps in Current Data and Further Research

The search results revealed a lack of head-to-head experimental studies comparing the efficiency, reaction

kinetics, or by-product formation of different bisulfites under standardized conditions. A comprehensive

guide would require:

Comparative Experimental Data: Studies directly measuring oxygen removal efficiency, reaction
rates at various temperatures, and the nature and quantity of breakdown products for different

bisulfites and alternatives.
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Broader Application Analysis: While boiler corrosion is a key use, a full analysis would also explore

other potential energy industry applications, such as in flue gas desulfurization or as a reducing agent
in other chemical processes, for which data was not found.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
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